TBS-Corey Lactone Aldehyde
TBS-Corey Lactone Aldehyde
TBS-Corey Lactone Aldehyde is a gamma-lactone.
Brand Name:
Vulcanchem
CAS No.:
64091-14-1
VCID:
VC21246937
InChI:
InChI=1S/C14H24O4Si/c1-14(2,3)19(4,5)18-12-7-11-9(10(12)8-15)6-13(16)17-11/h8-12H,6-7H2,1-5H3/t9-,10-,11+,12-/m1/s1
SMILES:
CC(C)(C)[Si](C)(C)OC1CC2C(C1C=O)CC(=O)O2
Molecular Formula:
C14H24O4Si
Molecular Weight:
284.42 g/mol
TBS-Corey Lactone Aldehyde
CAS No.: 64091-14-1
Cat. No.: VC21246937
Molecular Formula: C14H24O4Si
Molecular Weight: 284.42 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | TBS-Corey Lactone Aldehyde is a gamma-lactone. |
|---|---|
| CAS No. | 64091-14-1 |
| Molecular Formula | C14H24O4Si |
| Molecular Weight | 284.42 g/mol |
| IUPAC Name | (3aR,4R,5R,6aS)-5-[tert-butyl(dimethyl)silyl]oxy-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-4-carbaldehyde |
| Standard InChI | InChI=1S/C14H24O4Si/c1-14(2,3)19(4,5)18-12-7-11-9(10(12)8-15)6-13(16)17-11/h8-12H,6-7H2,1-5H3/t9-,10-,11+,12-/m1/s1 |
| Standard InChI Key | CLCQNBJFWQERSS-WISYIIOYSA-N |
| Isomeric SMILES | CC(C)(C)[Si](C)(C)O[C@@H]1C[C@H]2[C@@H]([C@H]1C=O)CC(=O)O2 |
| SMILES | CC(C)(C)[Si](C)(C)OC1CC2C(C1C=O)CC(=O)O2 |
| Canonical SMILES | CC(C)(C)[Si](C)(C)OC1CC2C(C1C=O)CC(=O)O2 |
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